Cas no 72435-01-9 (1,1-Cyclopropanedicarboxylic acid, 2-butyl-, diethyl ester)
72435-01-9 structure
Product Name:1,1-Cyclopropanedicarboxylic acid, 2-butyl-, diethyl ester
CAS No:72435-01-9
MF:C13H22O4
MW:242.311384677887
CID:543973
PubChem ID:12612151
Update Time:2025-04-19
1,1-Cyclopropanedicarboxylic acid, 2-butyl-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,1-Cyclopropanedicarboxylic acid, 2-butyl-, diethyl ester
- diethyl 2-butylcyclopropane-1,1-dicarboxylate
- DTXSID70504343
- 72435-01-9
-
- Inchi: 1S/C13H22O4/c1-4-7-8-10-9-13(10,11(14)16-5-2)12(15)17-6-3/h10H,4-9H2,1-3H3
- InChI Key: CTFBTZISAUIDPO-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C(=O)OCC)CC1CCCC)=O
Computed Properties
- Exact Mass: 242.15186
- Monoisotopic Mass: 242.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,1-Cyclopropanedicarboxylic acid, 2-butyl-, diethyl ester Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
72435-01-9 (1,1-Cyclopropanedicarboxylic acid, 2-butyl-, diethyl ester) Related Products
- 27132-23-6(Dimethyl diethylmalonate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 77-25-8(Diethyl diethylmalonate)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 7459-46-3(1,1,2-triethyl ethane-1,1,2-tricarboxylate)
- 133-13-1(1,3-diethyl 2-ethylpropanedioate)
- 596-75-8(Diethyl dibutylmalonate)
- 1559-02-0(Diethyl 1,1-cyclopropanedicarboxylate)
- 2163-48-6(Diethyl propylmalonate)
- 759-36-4(Diethyl isopropylmalonate)
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